4-Isopropoxy-2-morpholinoaniline

• Molecular Formula: C13H20N2O2
• Molecular Weight: 236.31 g/mol
• IUPAC Name: 2-morpholin-4-yl-4-propan-2-yloxyaniline
• InChI: InChI=1S/C13H20N2O2/c1-10(2)17-11-3-4-12(14)13(9-11)15-5-7-16-8-6-15/h3-4,9-10H,5-8,14H2,1-2H3
• InChI Key: SCJPZPBMZOVGQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=C(C=C1)N)N2CCOCC2

Description

4-Isopropoxy-2-morpholinoaniline is an organic compound with the molecular formula C13H20N2O2 and a molecular weight of 236.31 g/mol It is a derivative of aniline, featuring both isopropoxy and morpholino substituents on the benzene ring

Preparation Methods

The synthesis of 4-Isopropoxy-2-morpholinoaniline typically involves the reaction of 4-chloro-2-isopropoxyaniline with morpholine under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate, and the mixture is heated to facilitate the substitution reaction . Industrial production methods may involve similar synthetic routes but optimized for larger scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

4-Isopropoxy-2-morpholinoaniline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinonediimine derivatives.

Reduction: Reduction reactions can convert the nitro group to an amine group using reagents like palladium on carbon (Pd/C) and hydrogen gas.

Substitution: Nucleophilic substitution reactions can occur, where the morpholino group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

4-Isopropoxy-2-morpholinoaniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives are studied for their potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical structure and reactivity.

Industry: It is used in the development of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Isopropoxy-2-morpholinoaniline involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of certain pathways. The exact molecular targets and pathways can vary depending on the specific application and derivative of the compound .

Comparison with Similar Compounds

4-Isopropoxy-2-morpholinoaniline can be compared with other similar compounds such as:

2-Isopropoxy-4-morpholinoaniline: This compound has a similar structure but differs in the position of the substituents on the benzene ring.

4-Morpholinoaniline: Lacks the isopropoxy group, which can significantly alter its chemical properties and reactivity.

2-Morpholinoaniline: Another related compound that lacks the isopropoxy group and has different reactivity and applications.

The uniqueness of this compound lies in its combination of isopropoxy and morpholino groups, which confer distinct chemical and biological properties.